Cas no 144025-14-9 (Desmethylcitalopram)

• Product Name: Desmethylcitalopram
• CAS No: 144025-14-9
• MF: C₁₉H₁₉FN₂O
• MW: 310.365368127823
• CID: 108578
• PubChem ID: 11255350
• Update Time: 2025-04-18

Desmethylcitalopram Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarbonitrile,1-(4-fluorophenyl)-1,3-dihydro-1-[3-(methylamino)propyl]-, (1S)-
• N-Desmethylcitalopram hydrochloride solution
• rac Demethyl Citalopram Discontinued See: D230846
• RAC DESMETHYL CITALOPRAM HYDROCHLORIDE
• S-Desmethyl CitalopramDiscontinued See D291571
• 1-(3-Methylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• 1-(4-Fluoro-phenyl)-1-(3-methylamino-propyl)-1,3-dihydro-isobenzofuran-5-carbonitri
• 1-(4-Fluoro-phenyl)-1-(3-methylamino-propyl)-1,3-dihydro-isobenzofuran-5-carbonitril
• 1-(4-Fluoro-phenyl)-1-(3-methylamino-propyl)-1,3-dihydro-isobenzofuran-5-carbonitrile Hydrochloride
• rac Demethyl Citalopram
• racDemethyl Citalopram Hydrochloride
• S-Desmethylcitalopram
• (S)-1-(3-Methylaminopropyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• (S)?-??N-?Desmethylcitalopram
• PTJADDMMFYXMMG-IBGZPJMESA-N
• (1S)-1-(4-fluorophenyl)-1-[3-(methylamino)propyl]-3H-2-benzofuran-5-carbonitrile
• Q27264208
• 144025-14-9
• (S)-1-(4-Fluorophenyl)-1-(3-(methylamino)propyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• SCHEMBL2859441
• NS00099991
• UNII-68457TFE9P
• DTXSID001335276
• Desmethylescitalopram
• Desmethylcitalopram, (S)-
• 5-Isobenzofurancarbonitrile, 1-(4-fluorophenyl)-1,3-dihydro-1-[3-(methylamino)propyl]-, (1S)-
• 10 - Phthalates
• 68457TFE9P
• 5-Isobenzofurancarbonitrile, 1-(4-fluorophenyl)-1,3-dihydro-1-(3-(methylamino)propyl)-, (1S)-
• Citalopram-M N-desmethyl
• (S)-(+)-N-Demethylcitalopram
• (S)-Desmethyl Citalopram
• Discontinued See D291571
• desmethyl-escitalopram
• (S)-Desmethylcitalopram
• N-DESMETHYLCITALOPRAM HYDROCHLORIDE
• CS-0138105
• HY-113739A
• Desmethylcitalopram

• Inchi： 1S/C19H19FN2O/c1-22-10-2-9-19(16-4-6-17(20)7-5-16)18-8-3-14(12-21)11-15(18)13-23-19/h3-8,11,22H,2,9-10,13H2,1H3/t19-/m0/s1
• InChI Key： PTJADDMMFYXMMG-IBGZPJMESA-N
• SMILES： FC1C=CC(=CC=1)[C@]1(C2C=CC(C#N)=CC=2CO1)CCCNC

Computed Properties

• Exact Mass: 310.14814140g/mol
• Monoisotopic Mass: 310.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-65°C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• Stability/Shelf Life: Hygroscopic
• Color/Form: 1.0 mg/mL in methanol (as free base)

Desmethylcitalopram Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C